Cas no 2172203-61-9 (2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid)

• Product Name: 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid
• CAS No: 2172203-61-9
• MF: C₂₆H₂₄N₂O₆
• MW: 460.478567123413
• CID: 5998784
• PubChem ID: 165538676
• Update Time: 2025-10-28

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid
• 2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]phenoxy}acetic acid
• EN300-1506139
• 2172203-61-9

• Inchi： 1S/C26H24N2O6/c29-24(28-22-11-5-6-12-23(22)33-16-25(30)31)13-14-27-26(32)34-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-12,21H,13-16H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： WPZQHKIOGYVGFK-UHFFFAOYSA-N
• SMILES： O(C(NCCC(NC1C=CC=CC=1OCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.16343649g/mol
• Monoisotopic Mass: 460.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid

Comprehensive Guide to 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid (CAS No. 2172203-61-9)

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid (CAS No. 2172203-61-9) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound, often referred to as an Fmoc-protected amino acid derivative, plays a crucial role in modern bioconjugation and drug development. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group, makes it highly valuable for protecting amine functionalities during solid-phase peptide synthesis (SPPS).

The growing interest in peptide-based therapeutics has increased the demand for high-quality Fmoc-protected building blocks like 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid. Researchers frequently search for "CAS 2172203-61-9 applications" or "Fmoc-amino acid derivatives for peptide synthesis," highlighting its importance in biomedical research. This compound is particularly useful in creating targeted drug delivery systems and biomarkers, aligning with current trends in personalized medicine.

From a chemical perspective, 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid exhibits excellent stability under standard peptide coupling conditions. Its carboxylic acid functional group allows for efficient conjugation with other molecules, making it ideal for linker chemistry in proteomics and antibody-drug conjugate (ADC) development. The Fmoc protecting group can be selectively removed under mild basic conditions, a feature highly valued in multi-step organic synthesis.

The pharmaceutical industry has shown increasing interest in this compound, as evidenced by searches for "2172203-61-9 supplier" and "Fmoc-linker for drug discovery." Its applications extend to chemical biology research, where it's used to study protein-protein interactions and develop enzyme inhibitors. The compound's versatility also makes it valuable in material science, particularly in creating functionalized surfaces for biosensors.

Quality control of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid is critical, with researchers often inquiring about "CAS 2172203-61-9 purity standards." Reputable suppliers typically provide high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) data to verify the compound's identity and purity. The optimal storage conditions involve protection from moisture and light at controlled temperatures to maintain stability.

Recent advancements in peptide therapeutics have further highlighted the importance of Fmoc-protected compounds. The global market for peptide synthesis reagents is projected to grow significantly, driven by increasing R&D in oncological treatments and metabolic disorders. This positions 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid as a key component in the expanding field of biopharmaceuticals.

For researchers working with this compound, understanding its solubility characteristics is essential. It typically shows good solubility in polar aprotic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which are commonly used in peptide coupling reactions. The compound's molecular weight and structural formula are frequently searched parameters, reflecting the detailed characterization required in synthetic chemistry applications.

The environmental and handling considerations for 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid are similar to other organic synthesis intermediates. Standard laboratory safety practices should be followed, including the use of personal protective equipment (PPE) and proper ventilation systems. While not classified as hazardous under normal handling conditions, proper chemical storage protocols should always be observed.

Future research directions involving this compound may explore its potential in click chemistry applications and nanotechnology-based drug delivery systems. The compound's functional group compatibility makes it suitable for various bioconjugation strategies, aligning with emerging trends in precision medicine and theranostic development. As the field of peptide engineering continues to advance, the demand for specialized Fmoc-protected building blocks like this compound is expected to rise correspondingly.